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Introduction: The Imperative for Insensitive High
Explosives (IHEs)
In the field of energetic materials, the pursuit of power is invariably balanced against the critical

need for safety. High explosives are broadly categorized by their sensitivity to external stimuli

such as impact, friction, heat, or shock.[1] While primary explosives are highly sensitive and

used to initiate detonation, secondary explosives are less sensitive and constitute the bulk of

the explosive charge.[1] Within this latter group exists a specialized class known as Insensitive

High Explosives (IHEs). These materials are engineered to be exceptionally stable, with a

negligible probability of accidental initiation or transition from burning to detonation under

unplanned conditions.[2] This remarkable stability makes them indispensable for applications

where safety is paramount, such as in nuclear ordnance, advanced munitions, and specialized

industrial uses like deep, hot-well drilling.[3][4]

For decades, 1,3,5-triamino-2,4,6-trinitrobenzene (TATB) has been the gold standard, the

definitive benchmark against which all other IHEs are measured.[2][5][6] Its unparalleled
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insensitivity has made it the material of choice for the most demanding safety-critical systems.

[3] However, the landscape of energetic materials is continually evolving, with researchers

developing novel molecules that seek to balance TATB's remarkable safety with improved

performance characteristics. This guide provides a comparative analysis of TATB against other

prominent insensitive explosives, grounded in experimental data and established testing

protocols, to inform researchers and professionals in the selection and development of next-

generation energetic materials.

The Benchmark: Understanding the Unique Stability
of TATB
TATB is an aromatic explosive characterized by a benzene ring with three nitro groups and

three amino groups in alternating positions.[3] This specific molecular architecture is the

primary reason for its extraordinary stability.

Molecular and Crystal Structure: The key to TATB's insensitivity lies in its extensive

intramolecular and intermolecular hydrogen bonding. The amino (-NH₂) groups act as hydrogen

donors, while the nitro (-NO₂) groups act as acceptors. This creates a highly stable, two-

dimensional graphite-like crystal structure.[7] This robust network requires significant energy to

disrupt, making the molecule highly resilient to thermal and mechanical shock.

Thermal Decomposition Pathway: Understanding the thermal decomposition of TATB is crucial

for predicting its behavior in abnormal thermal environments.[5] Historically, the primary

decomposition pathway was believed to be the formation of benzo-furazan condensates, which

produces water.[8] However, recent studies using isotopically labeled TATB have revealed a

competing oxidation pathway where the benzene ring itself breaks down early in the process,

producing CO₂.[8] This competition between the furazan and oxidation pathways is thought to

be a key reason why TATB resists the transition from deflagration (burning) to detonation

(DDT), a highly desirable safety feature for an IHE.[8]

Performance and Physical Properties: While exceptionally safe, TATB is also a powerful

explosive, exceeding the performance of TNT though somewhat less powerful than RDX.[3][9]

It possesses a high crystal density of 1.93 g/cm³ and a high melting point of 350 °C.[3][9] At a

typical pressed density of 1.80 g/cm³, it achieves a detonation velocity of approximately 7,350

m/s.[3][9]
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Key Structural Features of TATB

TATB Molecule (C6H6N6O6)

Resulting Stability Factors

Alternating -NH2 (donor)
and -NO2 (acceptor) groups

Planar Benzene Ring Core

 attached to

Extensive Intramolecular
Hydrogen Bonding

 leads to

Intermolecular H-Bonding
(Graphite-like Layers)

 enables

High Thermal Stability
(Melts at 350°C)

 contributes to

Click to download full resolution via product page

Caption: Logical relationship of TATB's molecular structure to its stability.

Comparative Analysis: TATB vs. Modern IHE
Alternatives
The search for new energetic materials often involves a trade-off between performance and

sensitivity.[10] Several alternatives to TATB have been developed that offer different balances

of these properties. This section compares TATB to four notable IHEs: NTO, DAAF, FOX-7, and

LLM-105.
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NTO (3-nitro-1,2,4-triazol-5-one): NTO is a well-established IHE often considered a potential

replacement for RDX in certain formulations. Its insensitivity is comparable to that of TATB,

and it possesses high thermal stability, decomposing at around 272 °C.[11] While its

performance is slightly below that of RDX, it represents a significant improvement in safety.

[11]

DAAF (Diaminoazoxyfurazan): DAAF is noted for its good resistance to mechanical stimuli

and shares characteristics similar to TATB.[11] Its high impact sensitivity threshold makes it

suitable for applications requiring robust handling.[11]

FOX-7 (1,1-diamino-2,2-dinitroethene): As a newer generation IHE, FOX-7 is more sensitive

than TATB but significantly less sensitive than conventional explosives like RDX.[12][13] It

offers a good combination of performance and reduced sensitivity. Experimental studies

show it to be more sensitive to shock ignition than TATB and LLM-105.[12]

LLM-105 (2,6-diamino-3,5-dinitropyrazine-1-oxide): First synthesized at Lawrence Livermore

National Laboratory, LLM-105 is a dense molecule that boasts approximately 20% more

energy than TATB while having an impact insensitivity that approaches it.[14] It is

significantly less sensitive to shock than FOX-7 and NTO, positioning it as a strong candidate

for applications needing higher performance than TATB without a major compromise in

safety.[12]

Quantitative Performance and Sensitivity Data
The following tables summarize key experimental data for TATB and its alternatives. This data

provides an objective basis for comparison across critical performance and safety metrics.

Table 1: General and Thermal Properties of Selected IHEs
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Compound
Chemical
Formula

Molar Mass (
g/mol )

Crystal
Density
(g/cm³)

Decompositio
n Temp. (°C)

TATB C₆H₆N₆O₆ 258.15 1.93[3] ~350 (Melting)[3]

NTO C₂H₂N₄O₃ 130.07 1.93 ~272[11]

DAAF C₄H₄N₆O₃ 184.11 1.747[11] ~268

FOX-7 C₂H₄N₄O₄ 148.08 1.885 ~238

LLM-105 C₄H₄N₆O₅ 200.11 1.91[14] ~343

Table 2: Detonation Performance of Selected IHEs

Compound Density (g/cm³)
Detonation Velocity
(m/s)

Detonation
Pressure (GPa)

TATB 1.890 7,800[15] 28[15]

NTO 1.81 7,720[16] ~26

DAAF 1.747 ~7,500 ~25

FOX-7 1.885 ~8,870 ~34

LLM-105 1.91 ~8,500 ~33

Table 3: Sensitivity to External Stimuli
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Compound
Impact Sensitivity
(h₅₀%, cm)

Friction Sensitivity
(N)

Shock Sensitivity

TATB >177[14] >360 Very Low[12]

NTO 50 240
High (relative to TATB)

[12]

DAAF >320[11] 252 Moderate

FOX-7 50 120
Highest of this

group[12]

LLM-105 117[14] >360 Low (but > TATB)[12]

Note: Sensitivity values can vary with crystal quality, particle size, and test configuration. The

data presented is for comparative purposes.

Experimental Protocols: The Basis for Trustworthy
Comparison
The data presented in the tables above are derived from standardized tests designed to

quantify the sensitivity and performance of energetic materials. Understanding these

methodologies is essential for interpreting the results and appreciating the causality behind the

experimental choices.

Experimental Protocol 1: Impact Sensitivity (BAM
Fallhammer Test)
The BAM Fallhammer test is a universally recognized method for determining the sensitivity of

a substance to impact energy.[17] It quantifies the minimum height from which a standard

weight must be dropped to cause an explosive event (e.g., flash, flame, or detonation).

Methodology:

Sample Preparation: A small, precisely measured amount of the explosive material is placed

in the test apparatus, typically confined between two steel cylinders.
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Apparatus Setup: The BAM Fallhammer apparatus consists of a specified drop weight (e.g.,

5 kg), a guiding column, and a steel anvil assembly where the sample is placed.

Test Execution: The weight is dropped from a series of predetermined heights onto the

sample.

Observation: Each drop is observed for any sign of reaction.

Data Analysis (Up-and-Down Method): The "h₅₀%" value is determined, which represents the

height from which there is a 50% probability of causing an explosion. A higher h₅₀% value

indicates lower sensitivity.

Causality: This test simulates accidental impacts that could occur during transport or handling,

such as a container being dropped or struck by an object.[17] A material like TATB with a very

high h₅₀% value is exceptionally safe in such scenarios.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.fauske.com/resources/how-to-test-for-combustible-dust-and-explosive-solids-bam-fallhammer-drop-impact-test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BAM Fallhammer Test Workflow
1. Prepare Sample
(Precise quantity)

2. Place Sample in
Confined Steel Assembly
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4. Release Weight

5. Observe for Reaction
(Flash, Sound, Detonation)

6. Analyze Result
(Go / No-Go)

7. Adjust Height
(Up-and-Down Method)

 Based on Outcome

 For Next Trial
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(50% Probability Height)

 After Sufficient Trials
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Caption: Workflow for determining impact sensitivity via the BAM Fallhammer test.
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Experimental Protocol 2: Shock Sensitivity (Gap Test)
Shock sensitivity measures an explosive's response to a high-pressure shock wave, such as

one generated by the detonation of a nearby explosive. Gap tests are a common method for

quantifying this property.

Methodology (Conceptual Overview):

Donor-Gap-Acceptor Setup: The test consists of a "donor" charge of a standard, powerful

explosive, an inert "gap" material of variable thickness (often polymethyl methacrylate,

PMMA), and the "acceptor" charge of the explosive being tested.

Test Execution: The donor charge is detonated, sending a shock wave through the gap

material.

Shock Attenuation: The gap material attenuates the shock wave. The thicker the gap, the

weaker the shock wave that reaches the acceptor.

Observation: A witness plate placed after the acceptor charge is examined for evidence of

detonation (e.g., a clean hole punched through it).

Data Analysis: By varying the gap thickness, a "critical gap thickness" is determined. This is

the maximum gap through which a detonation can be successfully initiated in the acceptor

50% of the time. This value can be correlated to a critical shock pressure.

Causality: This test is vital for assessing the safety of munitions in storage or on a battlefield. It

helps determine the likelihood of sympathetic detonation, where the explosion of one round

triggers the explosion of adjacent rounds. An explosive with a large critical gap thickness, like

TATB, is highly resistant to this phenomenon.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle of the Gap Test for Shock Sensitivity

Principle of the Gap Test for Shock Sensitivity
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Caption: Diagram illustrating the donor-gap-acceptor setup in a gap test.

Conclusion: Balancing Safety and Performance
The selection of an insensitive high explosive is a study in managing trade-offs. TATB remains

the undisputed benchmark for applications where safety and stability are the most critical

requirements, and no accidental detonation can be tolerated.[2][3] Its unique molecular and

crystal structure provides a level of insensitivity to shock, impact, and heat that is unmatched in

the field.[6][12]

However, for applications that can accept a slight increase in sensitivity in exchange for higher

energy output, modern alternatives present compelling options.

LLM-105 stands out as a promising candidate, offering significantly more energy than TATB

while maintaining excellent insensitivity to impact and friction.[14]

NTO and DAAF provide a middle ground, with insensitivity approaching TATB and moderate

performance, making them suitable as safer replacements for more conventional explosives

like RDX in certain formulations.[11]
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FOX-7 offers the highest performance of the group but also exhibits the highest sensitivity,

positioning it for use cases where a higher energy density is the primary driver and its

sensitivity level is deemed acceptable.[12]

Ultimately, the choice of IHE depends on a thorough analysis of the specific operational

requirements and safety constraints of the intended system. While TATB sets the standard for

safety, the continued development of novel energetic materials provides researchers and

engineers with a broader palette of options to meet the diverse challenges of modern science

and technology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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